Cas no 2227905-39-5 ((2R)-4-fluoro-4-methylpentan-2-ol)

• Product Name: (2R)-4-fluoro-4-methylpentan-2-ol
• CAS No: 2227905-39-5
• MF: C₆H₁₃FO
• MW: 120.165225744247
• CID: 6324572
• PubChem ID: 165678508
• Update Time: 2025-08-04

(2R)-4-fluoro-4-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-fluoro-4-methylpentan-2-ol
• 2227905-39-5
• EN300-1768668

• Inchi： 1S/C6H13FO/c1-5(8)4-6(2,3)7/h5,8H,4H2,1-3H3/t5-/m1/s1
• InChI Key： DUOURUCKSSLFRF-RXMQYKEDSA-N
• SMILES： FC(C)(C)C[C@@H](C)O

Computed Properties

• Exact Mass: 120.095043196g/mol
• Monoisotopic Mass: 120.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-fluoro-4-methylpentan-2-ol

Comprehensive Overview of (2R)-4-fluoro-4-methylpentan-2-ol (CAS No. 2227905-39-5)

(2R)-4-fluoro-4-methylpentan-2-ol (CAS No. 2227905-39-5) is a fluorinated chiral alcohol with significant potential in pharmaceutical and fine chemical applications. This compound, characterized by its unique stereochemistry and fluorine substitution, has garnered attention in recent years due to its versatility in synthetic chemistry and drug development. The presence of both a fluoro group and a methyl group at the 4-position of the pentan-2-ol backbone contributes to its distinct physicochemical properties, making it a valuable intermediate for researchers exploring novel bioactive molecules.

In the context of modern drug discovery, fluorinated compounds like (2R)-4-fluoro-4-methylpentan-2-ol are highly sought after due to their ability to modulate pharmacokinetic profiles. Fluorine incorporation often enhances metabolic stability, bioavailability, and membrane permeability—key factors addressed in trending topics such as "improving drug half-life" and "optimizing small-molecule therapeutics." The chiral center at the 2-position further adds to its utility in asymmetric synthesis, aligning with the growing demand for enantioselective methodologies in API (Active Pharmaceutical Ingredient) production.

The synthesis of CAS No. 2227905-39-5 typically involves stereocontrolled fluorination strategies, a subject frequently searched in academic and industrial forums. Recent advancements in fluorination techniques, such as electrochemical or catalytic methods, have made the production of such compounds more efficient and sustainable. This aligns with the broader industry shift toward "green chemistry" and "sustainable synthesis," which dominate current scientific discourse. Researchers often query "fluorination protocols for chiral alcohols" or "stereoselective synthesis of fluorinated intermediates," highlighting the relevance of this compound in cutting-edge chemistry.

Analytical characterization of (2R)-4-fluoro-4-methylpentan-2-ol employs techniques like NMR (notably ¹⁹F-NMR), HPLC, and mass spectrometry. These methods are critical for verifying enantiopurity, a metric heavily emphasized in regulatory guidelines for chiral drugs. The compound’s lipophilicity and hydrogen-bonding capacity—parameters frequently investigated in QSAR (Quantitative Structure-Activity Relationship) studies—make it a candidate for probing structure-activity relationships in medicinal chemistry projects targeting GPCRs or enzymes.

Beyond pharmaceuticals, CAS No. 2227905-39-5 finds niche applications in materials science, particularly in designing fluorinated polymers or liquid crystals. The integration of fluorine into organic frameworks improves thermal stability and solvent resistance, addressing common queries like "fluorine in advanced materials" or "high-performance polymer additives." Such interdisciplinary applications underscore the compound’s adaptability to evolving technological needs.

In summary, (2R)-4-fluoro-4-methylpentan-2-ol represents a convergence of synthetic innovation and practical utility, resonating with contemporary research themes. Its role in addressing challenges like "chiral drug development" and "sustainable fluorination" ensures its continued relevance in scientific literature and industrial workflows.